molecular formula C9H16O4 B8388513 2-(1,1-Dimethyl-2-oxopropoxy)propionic acid methyl ester

2-(1,1-Dimethyl-2-oxopropoxy)propionic acid methyl ester

Cat. No. B8388513
M. Wt: 188.22 g/mol
InChI Key: ZCBQEOYQLDBEJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1,1-Dimethyl-2-oxopropoxy)propionic acid methyl ester is a useful research compound. Its molecular formula is C9H16O4 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H16O4

Molecular Weight

188.22 g/mol

IUPAC Name

methyl 2-(2-methyl-3-oxobutan-2-yl)oxypropanoate

InChI

InChI=1S/C9H16O4/c1-6(8(11)12-5)13-9(3,4)7(2)10/h6H,1-5H3

InChI Key

ZCBQEOYQLDBEJP-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)OC)OC(C)(C)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of mercury (II) acetate (7.76 g, 0.024 mol), sulfuric acid (9 ml, 0.09 mol) and water (450 ml) is heated at 60° C. 2-(1,1-dimethylprop-2-ynyloxy)propionic acid methyl ester (90 g, 0.529 mol) is added carefully at 60° C. The reaction mixture is maintained at 60° C. for 8 hours and cooled to ambient temperature. The aqueous phase is extracted with diethyl ether (3×250 ml), the organic phases are combined, washed with water, and dried over anhydrous sodium sulfate. The mixture is filtered, and the filtrate is evaporated under reduced pressure. The residue is purified by column chromatography on silica gel to give 2-(1,1-dimethyl-2-oxopropoxy)propionic acid methyl ester (24 g) as a colorless oil.
Quantity
90 g
Type
reactant
Reaction Step One
Quantity
9 mL
Type
reactant
Reaction Step Two
Quantity
7.76 g
Type
catalyst
Reaction Step Two
Name
Quantity
450 mL
Type
solvent
Reaction Step Two

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